Cas no 1797158-29-2 (2-bromo-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide)

• Product Name: 2-bromo-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide
• CAS No: 1797158-29-2
• MF: C₁₄H₁₄BrN₃O₂
• MW: 336.18386220932
• CID: 6006062
• PubChem ID: 71810087
• Update Time: 2025-06-14

2-bromo-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide
• F6448-0630
• 2-bromo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide
• 1797158-29-2
• 2-bromo-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide
• AKOS024567171

• Inchi： 1S/C14H14BrN3O2/c15-13-4-2-1-3-12(13)14(19)17-10-7-16-18(8-10)11-5-6-20-9-11/h1-4,7-8,11H,5-6,9H2,(H,17,19)
• InChI Key： REPAXRILVKLPSI-UHFFFAOYSA-N
• SMILES： C(NC1=CN(C2CCOC2)N=C1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 335.02694g/mol
• Monoisotopic Mass: 335.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-bromo-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide

Comprehensive Analysis of 2-bromo-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide (CAS No. 1797158-29-2): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-bromo-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide (CAS No. 1797158-29-2) has emerged as a compound of significant interest. This heterocyclic benzamide derivative combines a pyrazole core with a brominated benzamide moiety, offering unique structural features that make it valuable for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor scaffold and its role in modulating biological pathways.

The molecular structure of CAS 1797158-29-2 features a tetrahydrofuran (oxolane) ring linked to a pyrazole nitrogen, which distinguishes it from conventional benzamide analogs. This configuration enhances its binding affinity to target proteins while maintaining metabolic stability—a critical factor in medicinal chemistry optimization. Recent studies highlight its utility in developing selective enzyme modulators, aligning with the growing demand for precision therapeutics in oncology and inflammation research.

From a synthetic chemistry perspective, the bromo-substituted benzamide segment allows for versatile cross-coupling reactions, enabling researchers to explore structure-activity relationships (SAR) through palladium-catalyzed transformations. This adaptability addresses the pharmaceutical industry's need for highly functionalized intermediates, as evidenced by its inclusion in patent filings for kinase-targeted therapies. The compound's logP value and hydrogen bonding capacity further optimize its drug-likeness, meeting Lipinski's Rule of Five criteria.

Environmental and green chemistry considerations have also influenced recent work with this compound. Innovations in catalytic bromination techniques have reduced waste generation during its synthesis, responding to the industry's push toward sustainable manufacturing. These advancements position 2-bromo-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide as a case study in eco-friendly heterocycle production—a topic trending in ACS Green Chemistry forums.

Analytical characterization of CAS 1797158-29-2 typically employs LC-MS and NMR spectroscopy, with the bromine isotope pattern serving as a distinctive fingerprint in mass spectra. Computational chemists have leveraged its structure for molecular docking simulations, particularly in studies of ATP-binding pockets. These applications resonate with the increasing integration of AI-driven drug design platforms that prioritize fragment-based lead discovery.

Market trends indicate rising demand for pyrazole-containing pharmaceuticals, with this compound's oxolane-pyrazole hybrid architecture offering patentability advantages. Its thermal stability (assessed via DSC analysis) makes it suitable for high-temperature reactions, addressing formulation challenges in solid-dose drug development. These properties align with industry focus on oral bioavailability enhancement strategies.

Ongoing research explores the compound's potential in crystal engineering, where its hydrogen bond donors/acceptors facilitate predictable polymorph formation—a critical quality attribute in pharmaceutical crystallization. Such studies contribute to the broader discussion on QbD (Quality by Design) principles in API manufacturing.

In summary, 2-bromo-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide represents a multifaceted tool for modern chemical research. Its balanced lipophilicity profile, synthetic versatility, and target engagement potential continue to inspire innovations across small-molecule drug development pipelines, while its structural features prompt new methodologies in rational molecular design.